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Compound of Interest

Compound Name: Einecs 304-904-9

Cat. No.: B15189360 Get Quote

Technical Support Center: CAS 94291-78-8
Applications
This technical support center provides guidance on the optimal use of CAS 94291-78-8, a

compound identified as a potent inhibitor of the enzyme Nicotinamide N-methyltransferase

(NNMT). NNMT is a key enzyme in cellular metabolism and is implicated in various diseases,

including metabolic disorders and cancer. Proper experimental conditions are crucial for

obtaining reliable and reproducible results.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for CAS 94291-78-8?

A1: CAS 94291-78-8 functions as a competitive inhibitor of Nicotinamide N-methyltransferase

(NNMT). It binds to the enzyme's active site, preventing the methylation of its natural

substrates. This inhibition leads to downstream effects on cellular metabolism and signaling

pathways regulated by NNMT activity.

Q2: What are the main applications of CAS 94291-78-8 in research?

A2: Due to its inhibitory effect on NNMT, CAS 94291-78-8 is primarily used in studies related to:

Metabolic diseases such as obesity and diabetes.
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Oncology research, particularly in cancers where NNMT is overexpressed.

Understanding the biological roles of NNMT in various cellular processes.

Q3: How should I store CAS 94291-78-8?

A3: For long-term storage, it is recommended to store CAS 94291-78-8 as a solid at -20°C. For

short-term use, a stock solution in a suitable solvent like DMSO can be stored at -20°C or

-80°C. Avoid repeated freeze-thaw cycles.
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Issue Possible Cause Recommended Solution

Low or no inhibitory activity
Incorrect pH of the assay

buffer.

Ensure the pH of the buffer is

within the optimal range of 7.0-

8.0.

Suboptimal temperature during

incubation.

Maintain a constant incubation

temperature of 37°C for

optimal enzyme activity.

Degraded compound.

Use a fresh stock solution of

CAS 94291-78-8. Check for

proper storage conditions.

Precipitation of the compound

in aqueous buffer

Low solubility of CAS 94291-

78-8.

Prepare a high-concentration

stock solution in DMSO and

dilute it in the assay buffer to

the final desired concentration.

Ensure the final DMSO

concentration is low (typically

<1%) to avoid affecting

enzyme activity.

Inconsistent results between

experiments

Variability in experimental

conditions.

Standardize all experimental

parameters, including buffer

composition, pH, temperature,

incubation time, and

enzyme/substrate

concentrations.

Pipetting errors.

Calibrate pipettes regularly

and use proper pipetting

techniques to ensure accurate

dispensing of all reagents.

Experimental Protocols
In Vitro NNMT Inhibition Assay
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This protocol outlines the steps to measure the inhibitory effect of CAS 94291-78-8 on NNMT

activity.

Materials:

Recombinant human NNMT enzyme

Nicotinamide (substrate)

S-adenosyl-L-methionine (SAM) (co-substrate)

CAS 94291-78-8

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5)

Detection reagent (e.g., a kit to measure the product, S-adenosyl-L-homocysteine (SAH))

96-well microplate

Plate reader

Procedure:

Prepare a stock solution of CAS 94291-78-8 in DMSO.

Create a serial dilution of CAS 94291-78-8 in the assay buffer.

In a 96-well plate, add the NNMT enzyme to each well.

Add the diluted CAS 94291-78-8 or vehicle control (DMSO) to the respective wells.

Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

Initiate the enzymatic reaction by adding a mixture of nicotinamide and SAM to all wells.

Incubate the plate at 37°C for 60 minutes.

Stop the reaction and add the detection reagent according to the manufacturer's instructions.
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Read the signal on a plate reader at the appropriate wavelength.

Calculate the percent inhibition for each concentration of CAS 94291-78-8 and determine the

IC50 value.

Optimal Conditions for CAS 94291-78-8 Applications
Parameter Optimal Range Notes

pH 7.0 - 8.0

NNMT activity is sensitive to

pH changes. Maintaining a

stable pH within this range is

critical for reproducible results.

Temperature 37°C

This is the optimal temperature

for human NNMT enzyme

activity. Deviations can lead to

reduced enzyme function and

inaccurate inhibition data.

Solvent DMSO

CAS 94291-78-8 is readily

soluble in DMSO. For aqueous

buffers, ensure the final DMSO

concentration is kept low

(<1%) to prevent interference

with the assay.
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Caption: Experimental workflow for an in vitro NNMT inhibition assay using CAS 94291-78-8.
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applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15189360#optimizing-temperature-and-ph-for-cas-
94291-78-8-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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